Cas no 892860-29-6 (3-(quinoxalin-2-yl)propan-1-amine)
3-(quinoxalin-2-yl)propan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 3-(quinoxalin-2-yl)propan-1-amine
- EN300-1829821
- AKOS010968681
- 892860-29-6
-
- Inchi: 1S/C11H13N3/c12-7-3-4-9-8-13-10-5-1-2-6-11(10)14-9/h1-2,5-6,8H,3-4,7,12H2
- InChI Key: OXAGWUUICINTFL-UHFFFAOYSA-N
- SMILES: N1C2C=CC=CC=2N=CC=1CCCN
Computed Properties
- Exact Mass: 187.110947427g/mol
- Monoisotopic Mass: 187.110947427g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 51.8Ų
3-(quinoxalin-2-yl)propan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1829821-0.05g |
3-(quinoxalin-2-yl)propan-1-amine |
892860-29-6 | 0.05g |
$707.0 | 2023-09-19 | ||
| Enamine | EN300-1829821-0.1g |
3-(quinoxalin-2-yl)propan-1-amine |
892860-29-6 | 0.1g |
$741.0 | 2023-09-19 | ||
| Enamine | EN300-1829821-0.25g |
3-(quinoxalin-2-yl)propan-1-amine |
892860-29-6 | 0.25g |
$774.0 | 2023-09-19 | ||
| Enamine | EN300-1829821-0.5g |
3-(quinoxalin-2-yl)propan-1-amine |
892860-29-6 | 0.5g |
$809.0 | 2023-09-19 | ||
| Enamine | EN300-1829821-1.0g |
3-(quinoxalin-2-yl)propan-1-amine |
892860-29-6 | 1g |
$1214.0 | 2023-06-03 | ||
| Enamine | EN300-1829821-2.5g |
3-(quinoxalin-2-yl)propan-1-amine |
892860-29-6 | 2.5g |
$1650.0 | 2023-09-19 | ||
| Enamine | EN300-1829821-5.0g |
3-(quinoxalin-2-yl)propan-1-amine |
892860-29-6 | 5g |
$3520.0 | 2023-06-03 | ||
| Enamine | EN300-1829821-10.0g |
3-(quinoxalin-2-yl)propan-1-amine |
892860-29-6 | 10g |
$5221.0 | 2023-06-03 | ||
| Enamine | EN300-1829821-1g |
3-(quinoxalin-2-yl)propan-1-amine |
892860-29-6 | 1g |
$842.0 | 2023-09-19 | ||
| Enamine | EN300-1829821-5g |
3-(quinoxalin-2-yl)propan-1-amine |
892860-29-6 | 5g |
$2443.0 | 2023-09-19 |
3-(quinoxalin-2-yl)propan-1-amine Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
Additional information on 3-(quinoxalin-2-yl)propan-1-amine
Professional Introduction to 3-(quinoxalin-2-yl)propan-1-amine (CAS No. 892860-29-6)
3-(quinoxalin-2-yl)propan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 892860-29-6, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule has garnered attention due to its unique structural properties and potential applications in drug development, particularly in the quest for novel therapeutic agents targeting various biological pathways.
The core structure of 3-(quinoxalin-2-yl)propan-1-amine consists of a quinoxaline moiety linked to a propylamine group. Quinoxaline derivatives are well-known for their broad spectrum of biological activities, including antimicrobial, antiviral, and anticancer properties. The presence of the amine group at the propyl chain enhances the compound's solubility and interaction with biological targets, making it a promising candidate for further exploration.
In recent years, there has been a surge in research focused on developing small-molecule inhibitors that modulate enzyme activity and protein-protein interactions. The quinoxalin-2-yl moiety in 3-(quinoxalin-2-yl)propan-1-amine is particularly interesting because it can serve as a scaffold for designing molecules that interact with specific enzymes or receptors. This has led to several innovative approaches in medicinal chemistry, where modifications of the quinoxaline ring have been employed to enhance binding affinity and selectivity.
One of the most compelling aspects of 3-(quinoxalin-2-yl)propan-1-amine is its potential role in addressing unmet medical needs. For instance, studies have suggested that quinoxaline derivatives may inhibit kinases and other enzymes involved in cancer progression. The propylamine group further contributes to the compound's pharmacological profile by allowing for fine-tuning of its physicochemical properties, such as pKa and lipophilicity.
The synthesis of 3-(quinoxalin-2-yl)propan-1-amine involves multi-step organic reactions, often starting from readily available precursors. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions, have been utilized to construct the quinoxaline core efficiently. These methods not only improve yield but also enable the introduction of diverse functional groups, facilitating the creation of a library of derivatives for screening purposes.
In vitro studies have begun to elucidate the biological activity of 3-(quinoxalin-2-yl)propan-1-amine. Preliminary results indicate that it exhibits moderate inhibitory activity against certain kinases, suggesting its potential as an anti-cancer agent. Additionally, its interaction with other biological targets, such as transcription factors and ion channels, is being explored to uncover new therapeutic possibilities.
The development of novel drug candidates often requires an understanding of their metabolic fate and pharmacokinetic properties. In this context, 3-(quinoxalin-2-yl)propan-1-amine has been subjected to preliminary metabolic studies to assess its stability and degradation pathways in vivo. These studies are crucial for predicting its duration of action and potential side effects, thereby guiding further optimization efforts.
The integration of computational chemistry techniques has significantly accelerated the discovery process for compounds like 3-(quinoxalin-2-yl)propan-1-amine. Molecular modeling and virtual screening have allowed researchers to predict binding affinities and optimize structures before conducting expensive wet-lab experiments. This high-throughput approach has been instrumental in identifying lead compounds that exhibit promising pharmacological profiles.
The future prospects for 3-(quinoxalin-2-ytl))>propan--1--amrine (CAS No. 892860--29--6) are exciting and multifaceted. Continued research is expected to uncover new applications in therapeutic areas such as neurodegenerative diseases and inflammatory disorders. Additionally, advancements in synthetic chemistry may enable the production of more complex derivatives with enhanced efficacy and reduced toxicity.
In conclusion, 3-(
892860-29-6 (3-(quinoxalin-2-yl)propan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)